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1. Material Properties and Suitability Octacosane (n-C28H58) is a linear alkane paraffin with a melting

point typically around 57-61°C and a high latent heat of fusion, making it a strong candidate for medium-

temperature thermal energy storage (TES) applications [1] [2]. Its solid-liquid phase transition allows it to

store and release significant amounts of energy in a relatively narrow temperature range, which is ideal for

systems requiring thermal stabilization or cyclical energy capture and release [2].

2. Primary Applications and Limitations The primary application of octacosane and its composites is in

building technology for balancing heating and cooling loads [1]. It has also been explored in binary-core

microcapsules to create multi-temperature TES systems, allowing for a broader range of operational

temperatures from a single composite material [1].

A key challenge is its relatively low thermal conductivity, which can limit heat transfer rates. A prominent

solution is microencapsulation, which packages the phase change material (PCM) within a shell to prevent

leakage, increase surface area for heat transfer, and improve compatibility with other materials [1] [2].

Summary of Key Properties

This table summarizes the fundamental thermal properties of octacosane as reported in the literature.
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Property Value / Description Reference

Chemical Formula C28H58 [1]

Melting Point 57.04 °C (can be modified in composites) [1]

Latent Heat of Fusion Information not explicitly found in search results

PCM Type Organic Paraffin (Solid-Liquid) [2]

Key Advantage High latent heat, suitable for medium-temperature storage [1] [2]

Key Challenge Low thermal conductivity; requires encapsulation [1]

Experimental Protocol: Preparation of Binary-Core
MEPCMs with Octacosane

This protocol details the method for creating microencapsulated phase change materials (MEPCMs) using

octacosane and another alkane, based on a published study [1].

1. Objectives

To microencapsulate a binary core of n-octadecane and n-octacosane within a melamine-
formaldehyde (MF) shell.

To produce a MEPCM with two distinct phase change temperatures for multi-temperature thermal
energy storage.

2. Materials

Core Materials: n-Heptadecane (purity 99%), n-Octadecane (purity 90%), n-Eicosane (purity 99%),

n-Octacosane [1].
Shell Monomers: Melamine (99% purity), Formaldehyde solution (37 wt%) [1].

Emulsifier: Nano-silicon dioxide hydrosol (ZS-30) [1].
Reagents for pH Control: Citric acid (99.5%), Sodium hydroxide (96%) [1].

Nucleating Agent: Ammonium chloride (99.5%) [1].
Solvent: Deionized water.
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3. Procedure The following workflow outlines the key steps for synthesizing the microcapsules via in-situ

polymerization:

Start MEPCM Synthesis

Step 1: Synthesize Prepolymer
Mix melamine & formaldehyde

pH 8.5-9, 70°C, 200 rpm

Step 2: Prepare O/W Emulsion
Mix core PCM, emulsifier, water

7000 rpm for 10 min, 60°C

Step 3: Combine & Polymerize
Add emulsion to prepolymer
500 rpm for 4h, 60°C, pH 3-5

Step 4: Form Composite MPCM
Combine MEPCM slurries in pairs

200 rpm for 30 min

Step 5: Wash & Dry
Filter and dry at 60°C for 20h

MPCM Powder Ready

Click to download full resolution via product page

4. Characterization and Analysis
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Thermal Analysis: Use Differential Scanning Calorimetry (DSC) at a heating rate of 2°C/min to

determine melting points and latent heat [1].
Morphological Analysis: Use Scanning Electron Microscopy (SEM) to examine microcapsule size,

shell integrity, and surface morphology. A 5 nm gold coating is required for non-conductive MF shells
[1].

Chemical Analysis: Use Energy-Dispersive X-ray Spectroscopy (EDS) to confirm elemental
composition of the shell and core [1].

Key Experimental Insights

When using this protocol, please note these critical findings from the research:

In binary-core systems, the melting point of octacosane can be reduced from 57.04°C to around
45°C due to interactions with the thermal enhancement material and the other PCM [1].

The phase change temperatures and latent heat values of the final composite MPCM are directly
determined by the weight ratios of the individual MEPCM components [1].

The produced MPCMs exhibit good thermal stability, with degradation temperatures reported between
197.8°C and 218.8°C [1].

Future Research Directions

Optimization of Weight Ratios: Systematically vary the proportions of individual MEPCMs within the

composite to tailor phase change temperatures for specific climatic conditions [1].
Thermal Performance Enhancement: Further research is needed to improve the thermal

conductivity and overall energy storage density of the composite MPCMs [1].
Long-Term Stability Testing: Investigate the cyclability and material compatibility over hundreds of

melt-freeze cycles to ensure durability in real-world applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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